Cas no 315676-32-5 (5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione)

• Product Name: 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione
• CAS No: 315676-32-5
• MF: C₁₂H₇ClN₂S₂
• MW: 278.780378580093
• CID: 3057219
• PubChem ID: 703723
• Update Time: 2025-05-19

5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione
• 5-(4-Chlorophenyl)thieno(2,3-d)pyrimidine-4(3H)-thione
• HMS1486P04
• VU0549447-1
• AKOS000268551
• ChemDiv3_004910
• REGID_for_CID_703723
• Thieno[2,3-d]pyrimidine-4(1H)-thione, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-3H-thieno[2,3-d]pyrimidine-4-thione
• Z56823880
• STK843463
• CS-0222198
• EU-0048585
• IDI1_022820
• BDBM58115
• AKOS000266927
• 5-(4-Chloro-phenyl)-3H-thieno[2,3-d]pyrimidine-4-thione
• AB00116050-01
• BRD-K81691462-001-01-2
• F0825-0281
• WAY-386339
• EN300-110627
• 5-(4-chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol
• CHEBI:114411
• cid_703723
• 5-(4-chlorophenyl)-1H,4H-thieno[2,3-d]pyrimidine-4-thione
• CHEMBL1566725
• 315676-32-5
• SDCCGSBI-0660072.P001
• 5-(4-chlorophenyl)thieno[2,3-d]pyrimidine-4(3H)-thione
• F9995-1222
• HMS2808D14
• Q27195812
• AF-399/14944024
• 16307-37-2
• SMR000431805
• MFCD02324517
• MLS000768484
• DTXSID901209111

• Inchi： 1S/C12H7ClN2S2/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16)
• InChI Key： OBZFUUIPSWALDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC2=C1C(NC=N2)=S

Computed Properties

• Exact Mass: 277.9739183Da
• Monoisotopic Mass: 277.9739183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione

Comprehensive Overview of 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione (CAS No. 315676-32-5)

5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione (CAS No. 315676-32-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a chlorophenyl group and a thione moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Researchers are increasingly interested in thienopyrimidine derivatives due to their potential therapeutic properties. Recent studies have explored their role as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 5-(4-chlorophenyl) substitution in this particular derivative enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with the growing demand for bioactive small molecules in precision medicine and targeted therapies.

From a synthetic chemistry perspective, CAS No. 315676-32-5 serves as a valuable building block. Its thieno[2,3-d]pyrimidine core is amenable to further functionalization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict compound efficacy before laboratory synthesis. The compound’s stability under various conditions also makes it suitable for green chemistry applications, addressing the pharmaceutical industry’s push toward sustainable practices.

Analytical characterization of 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione typically involves techniques like NMR, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound’s UV-visible absorption properties have also been investigated, suggesting potential applications in optical materials or sensors—a hot topic in nanotechnology forums.

In material science, the thione group in this compound offers coordination sites for metal ions, making it a candidate for designing metal-organic frameworks (MOFs) or catalysts. This intersects with the surge in searches for functional materials for energy storage and carbon capture technologies. Its thermal stability, as evidenced by TGA analysis, further supports such applications.

Safety and handling protocols for CAS No. 315676-32-5 emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. Researchers often inquire about its solubility (notably in DMSO and dichloromethane) and storage conditions (recommended at 2–8°C under inert atmosphere), reflecting common practical concerns in chemical databases.

The commercial availability of this compound through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Pricing trends correlate with its growing use in fragment-based drug design, a strategy dominating recent medicinal chemistry publications. Patent landscapes reveal its incorporation in proprietary formulations, particularly for kinase-targeted therapies—a field with high Google Scholar traction.

Future directions for 315676-32-5 may include exploration in covalent inhibitors, leveraging its reactive thione group, or as a template for PET radiotracers in diagnostic imaging. These align with NIH roadmap priorities and frequent PubMed queries on theranostic agents. Its structural novelty continues to inspire collaborations between synthetic chemists and computational biologists.

In summary, 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione exemplifies the intersection of traditional heterocyclic chemistry with modern interdisciplinary applications. Its relevance to drug discovery pipelines, advanced materials, and sustainable chemistry ensures ongoing interest, as reflected in SciFinder and Reaxys search metrics. Proper keyword optimization (e.g., “thienopyrimidine synthesis”, “chlorophenyl heterocycles”) enhances the visibility of related research in digital repositories.